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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NIR178 (also known as

taminadenant or PBF-509), a potent and selective oral antagonist of the adenosine A2A

receptor (A2AR), for use in preclinical mouse models of cancer. The protocols detailed below

are based on established methodologies and aim to facilitate the investigation of NIR178 as a

promising immuno-oncology agent.

Mechanism of Action
NIR178 functions as an immune checkpoint inhibitor by blocking the adenosine-mediated

immunosuppressive pathway within the tumor microenvironment.[1] Extracellular adenosine,

often abundant in tumors, binds to A2A receptors on immune cells, particularly T lymphocytes,

leading to an increase in intracellular cyclic AMP (cAMP). This signaling cascade suppresses T-

cell activation, proliferation, and effector functions, thereby allowing cancer cells to evade

immune destruction. By antagonizing the A2A receptor, NIR178 prevents this

immunosuppression and restores T-cell-mediated antitumor immunity.[2]

Signaling Pathway
The adenosine A2A receptor signaling pathway in T cells is a critical negative feedback loop

that modulates immune responses.
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Start

Inject 3 x 10^5 B16-CD73+
cells intravenously into

C57Bl/6 mice

Initiate daily treatment
(Day 0)

Randomize into two groups:
1. Vehicle Control

2. NIR178 (15 mg/kg/day)

Administer treatment daily
via oral gavage

Continue treatment for 15 days

Euthanize mice on Day 15

Harvest lungs, count metastatic
nodules, and weigh lungs

End

 

Start

Inject 2 x 10^5 MCA205
cells intravenously into

C57Bl/6 mice

Initiate daily treatment
(Day 0)

Randomize into two groups:
1. Vehicle Control

2. NIR178 (30 mg/kg/day)

Administer treatment daily
via oral gavage

Continue treatment for 7 days

Euthanize mice on Day 7

Harvest lungs, count metastatic
nodules, and weigh lungs

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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